Cas no 1805089-42-2 (Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805089-42-2
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4805053
• Update Time: 2025-08-05

Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-16-9(15)5-4(2-10)3-13-6(7(5)14)8(11)12/h3,8,14H,2H2,1H3
• InChI Key： YRUYLMPHYIYBNH-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)F)C(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate: A Comprehensive Overview

Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805089-42-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The molecule features a pyridine ring substituted with several functional groups, including a bromomethyl group, a difluoromethyl group, a hydroxyl group, and a methyl ester. These substituents contribute to its intriguing chemical properties and potential biological activities.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various functional groups. The bromomethyl group (-CH₂Br) at position 5 introduces halogenation, which can enhance the compound's reactivity and stability. Similarly, the difluoromethyl group (-CF₂H) at position 2 adds electron-withdrawing effects, potentially influencing the compound's electronic properties and reactivity. The hydroxyl group (-OH) at position 3 introduces hydrophilic characteristics, which may improve solubility and bioavailability. Finally, the methyl ester (-COOCH₃) at position 4 contributes to the overall polarity of the molecule and may play a role in its pharmacokinetic profile.

Recent studies have highlighted the potential of Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate as a lead compound in drug development. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, such as kinases and proteases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against tyrosine kinase, making it a promising candidate for anti-cancer drug development. Additionally, its unique structure allows for further modification through chemical synthesis, enabling researchers to optimize its pharmacodynamic properties.

In terms of synthesis, Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate can be prepared via a multi-step process involving nucleophilic substitution, Friedel-Crafts alkylation, and esterification reactions. The synthesis typically begins with the preparation of the pyridine derivative through cyclization reactions using appropriate starting materials. Subsequent steps involve introducing the bromomethyl and difluoromethyl groups at specific positions on the ring, followed by hydroxylation and esterification to complete the structure.

One of the most exciting aspects of this compound is its versatility in chemical transformations. Its functional groups allow for further derivatization to explore its potential in various applications. For example, researchers have investigated its use as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Furthermore, its stability under physiological conditions makes it suitable for in vivo studies.

From an environmental perspective, Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxylate has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms at concentrations relevant to environmental exposure. These findings are crucial for assessing its safety profile and ensuring sustainable practices during large-scale production.

In conclusion, Methyl 5-(bromomethyl)-2-(difluoromethylihydroxypyridine-4-carboxylate (CAS No. 1805089-42-2) is a multifaceted organic compound with significant potential in pharmaceutical research and beyond. Its unique structure and functional groups make it an attractive target for further investigation into its biological activities and chemical applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative solutions across various scientific domains.